Cas no 132132-53-7 (8-Fluoro-2-phenylquinoline-4-carboxylic acid)

8-Fluoro-2-phenylquinoline-4-carboxylic acid is a fluorinated quinoline derivative with a phenyl substituent at the 2-position and a carboxylic acid functional group at the 4-position. The incorporation of fluorine at the 8-position enhances its electronic properties and potential binding affinity, making it a valuable intermediate in medicinal chemistry and drug development. This compound exhibits structural rigidity due to the quinoline core, which can contribute to improved stability and selectivity in biological applications. The carboxylic acid moiety allows for further derivatization, enabling its use in the synthesis of amides, esters, and other pharmacologically active molecules. Its unique structure makes it particularly useful in the design of kinase inhibitors, antimicrobial agents, and fluorescent probes. The compound's high purity and well-defined synthetic route ensure reproducibility in research applications.
8-Fluoro-2-phenylquinoline-4-carboxylic acid structure
132132-53-7 structure
Product Name:8-Fluoro-2-phenylquinoline-4-carboxylic acid
CAS No:132132-53-7
MF:C16H10FNO2
MW:267.254507541656
MDL:MFCD04968797
CID:1031505
PubChem ID:3516908
Update Time:2025-07-02

8-Fluoro-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Fluoro-2-phenylquinoline-4-carboxylic acid
    • DB-333839
    • SCHEMBL22471898
    • 8-Fluoro-2-phenylquinoline-4-carboxylicacid
    • 132132-53-7
    • CS-0444546
    • MFCD04968797
    • SB69426
    • DTXSID60393228
    • AKOS000289258
    • SY267007
    • MDL: MFCD04968797
    • Inchi: 1S/C16H10FNO2/c17-13-8-4-7-11-12(16(19)20)9-14(18-15(11)13)10-5-2-1-3-6-10/h1-9H,(H,19,20)
    • InChI Key: NZTZDQKINLDWQK-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C(C(=O)O)C=C(C3C=CC=CC=3)N=C21

Computed Properties

  • Exact Mass: 267.06955672g/mol
  • Monoisotopic Mass: 267.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.2Ų

8-Fluoro-2-phenylquinoline-4-carboxylic acid Pricemore >>

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